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Compound of Interest

Compound Name: 2-Fluoro-5-formylbenzoic acid

Cat. No.: B1320512

Technical Guide: 2-Fluoro-5-formylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 2-Fluoro-5-formylbenzoic acid, a
versatile building block in medicinal chemistry and organic synthesis. Its utility is rooted in its
trifunctional nature, incorporating a fluorinated aromatic ring, a reactive aldehyde group, and a
carboxylic acid. This combination allows for selective reactivity and imparts unique properties to
synthesized molecules.

Physicochemical Properties

The fundamental molecular properties of 2-Fluoro-5-formylbenzoic acid are summarized
below. These data are critical for reaction stoichiometry, analytical characterization, and
molecular modeling.
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Identifier Value Citations
Molecular Formula CsHsFO3 [11[2][3][4]
Molecular Weight 168.12 g/mol [1][2][4]
IUPAC Name 2-fluoro-5-formylbenzoic acid [1]

CAS Number 550363-85-4 [1114]
Canonical SMILES )C;:l:CC(:C(C:ClC:O)C(:O)O [1][4]
InChi Key XZUFXXPSLGVLFC- 1]

UHFFFAOYSA-N

Chemical Structure and Reactivity

The unique arrangement of the fluoro, formyl, and carboxyl groups on the benzene ring
dictates the compound's chemical behavior. The fluorine atom, being strongly electron-
withdrawing, influences the acidity of the carboxylic acid group.[5] The aldehyde and carboxylic
acid moieties serve as handles for a wide range of chemical transformations.

The aldehyde group can be oxidized to form a second carboxylic acid, reduced to a
hydroxymethyl group, or undergo condensation reactions to form Schiff bases or imines.[5][6]
The carboxylic acid can be converted into esters, amides, and other acyl derivatives.[5] This
versatility makes 2-Fluoro-5-formylbenzoic acid a valuable intermediate for creating complex
molecules and exploring structure-activity relationships (SAR) in drug discovery.[6]

Logical Relationship of Functional Groups

The interplay between the functional groups is key to the synthetic utility of this molecule. The
diagram below illustrates the logical hierarchy and potential transformations stemming from the
core structure.
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Caption: Functional groups of 2-Fluoro-5-formylbenzoic acid and their derivative pathways.

Note on Experimental Protocols and Signaling Pathways: The query for the molecular weight
and formula of 2-Fluoro-5-formylbenzoic acid does not extend to specific experimental
protocols or biological signaling pathways. Such information would be context-dependent,
relating to the synthesis or application of a specific derivative of this compound, which is
beyond the scope of this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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